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Compound of Interest

Compound Name: ASP-4058

Cat. No.: B1667635

Introduction

Extensive research for a compound designated "ASP-4058" for use in cell culture experiments
did not yield specific information on a drug or molecule with this identifier. The search results
indicate that "4058" is associated with a product number from Cell Signaling Technology,
specifically for a Phospho-Akt (Ser473) (193H12) Rabbit Monoclonal Antibody (#4058). There
is no publicly available information to suggest that ASP-4058 is a compound, drug, or molecule

intended for cell culture treatment.

This document will proceed by providing a detailed protocol for the use of the Cell Signaling
Technology antibody #4058 in western blotting, a common application for this type of product in
cell culture experiments. Additionally, it will outline the general signaling pathway of Akt, which
this antibody is designed to detect, as this is a critical pathway in cell survival and proliferation.

Part 1: Western Blotting Protocol for Phospho-Akt
(Serd73) Detection

This protocol is adapted for the use of Phospho-Akt (Ser473) (193H12) Rabbit mAb #4058
from Cell Signaling Technology.

Experimental Workflow
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Caption: Western Blotting Workflow for Phospho-Akt (Ser473) Detection.

Detailed Protocol

1.

Cell Culture and Treatment:
Culture cells of interest in appropriate media and conditions.
Treat cells with experimental compounds as required to stimulate or inhibit the Akt pathway.

Include positive and negative controls. A known activator of the PI3K/Akt pathway (e.g.,
insulin or IGF-1) can serve as a positive control.

. Cell Lysis:

After treatment, wash cells with ice-cold PBS.

Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and
phosphatase inhibitors.

Scrape cells and transfer the lysate to a microcentrifuge tube.
Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Collect the supernatant containing the protein lysate.

. Protein Quantification:

Determine the protein concentration of each lysate using a BCA protein assay Kkit.
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. SDS-PAGE:

Prepare protein samples by adding Laemmli sample buffer and boiling for 5 minutes.

Load equal amounts of protein (e.g., 20-30 pg) per lane onto a polyacrylamide gel.

Run the gel until adequate separation of proteins is achieved.

. Protein Transfer:

Transfer the separated proteins from the gel to a PVYDF membrane.

. Blocking:

Block the membrane with 5% w/v non-fat dry milk or BSA in Tris-buffered saline with 0.1%
Tween® 20 (TBST) for 1 hour at room temperature.

. Primary Antibody Incubation:

Dilute the Phospho-Akt (Ser473) (193H12) Rabbit mAb (#4058) in the blocking buffer. The
recommended dilution can be found on the product datasheet.

Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[1]

. Secondary Antibody Incubation:

Wash the membrane three times for 5-10 minutes each with TBST.

Incubate the membrane with a horseradish peroxidase (HRP)-conjugated anti-rabbit
secondary antibody diluted in blocking buffer for 1 hour at room temperature.

. Detection:

Wash the membrane three times for 5-10 minutes each with TBST.

Prepare the chemiluminescent substrate according to the manufacturer's instructions.

Incubate the membrane with the substrate and visualize the protein bands using an imaging
system.
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Part 2: The PI3K/Akt Signhaling Pathway

The antibody #4058 detects the phosphorylation of Akt at the Serine 473 residue, a key event
in the activation of the PI3K/Akt signaling pathway.[1][2] This pathway is crucial for regulating
cell survival, growth, proliferation, and metabolism.[2]

Signaling Pathway Diagram
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Caption: Simplified PI3K/Akt Signaling Pathway.
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Pathway Description

Activation: The pathway is typically initiated by the binding of growth factors to Receptor
Tyrosine Kinases (RTKs) on the cell surface.

PI3K Activation: This binding event activates Phosphoinositide 3-kinase (PI13K).

PIP3 Formation: Activated PI3K phosphorylates Phosphatidylinositol 4,5-bisphosphate
(PIP2) to generate Phosphatidylinositol 3,4,5-trisphosphate (PIP3).

Akt Recruitment and Phosphorylation: PIP3 acts as a docking site, recruiting Akt and PDK1
to the cell membrane. Akt is then phosphorylated at Threonine 308 by PDK1 and at Serine
473 by mTORC?2, leading to its full activation.[1][2]

Downstream Effects: Activated Akt (p-Akt) phosphorylates a variety of downstream targets to
promote cell survival by inhibiting apoptosis, stimulate cell growth and proliferation through
MTORC1 signaling, and regulate glucose metabolism.[2]

Negative Regulation: The pathway is negatively regulated by the phosphatase and tensin
homolog (PTEN), which dephosphorylates PIP3 back to PIP2.[1][2]

Quantitative Data Summary

As no specific data for a compound "ASP-4058" is available, a template table is provided below

to illustrate how quantitative data from a hypothetical experiment using an Akt inhibitor could be

presented.
p-Akt (Ser473)
Treatment Group Concentration (uM) Level (Normalized Cell Viability (%)
to Control)
Vehicle Control 0 1.00 £ 0.05 100+ 4.2
Hypothetical Inhibitor 0.1 0.78 £0.04 95.1+3.8
Hypothetical Inhibitor 1 0.45 +0.06 72.3+5.1
Hypothetical Inhibitor 10 0.12 £0.03 458 £6.3
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Note: The above data is for illustrative purposes only.

Conclusion

While the initial request for protocols related to "ASP-4058" could not be fulfilled due to a lack
of public information on a compound with this name, this document provides a comprehensive
guide for utilizing the associated antibody product, #4058, in a key cell biology application. The
provided protocols and pathway diagrams offer a framework for investigating the PI3K/Akt
signaling pathway in cell culture experiments. For further inquiries regarding "ASP-4058", it is
recommended to provide an alternative name, chemical structure, or relevant publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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